Cas no 1900715-98-1 (N-Oxo Prucalopride)

• Product Name: N-Oxo Prucalopride
• CAS No: 1900715-98-1
• MF: C₁₈H₂₆ClN₃O₄
• MW: 383.869743824005
• CID: 4557992
• Update Time: 2025-10-28

N-Oxo Prucalopride Chemical and Physical Properties

Names and Identifiers

• N-Oxo Prucalopride
• 4-Amino-5-chloro-2,3-dihydro-N-[1-(3-methoxypropyl)-1-oxido-4-piperidinyl]-7-benzofurancarboxamide (ACI)

• Inchi： 1S/C18H26ClN3O4/c1-25-9-2-6-22(24)7-3-12(4-8-22)21-18(23)14-11-15(19)16(20)13-5-10-26-17(13)14/h11-12H,2-10,20H2,1H3,(H,21,23)
• InChI Key： VKWUQAJGGOCYTI-UHFFFAOYSA-N
• SMILES： O=C(C1C2OCCC=2C(N)=C(Cl)C=1)NC1CC[N+](CCCOC)([O-])CC1

Additional information on N-Oxo Prucalopride

N-Oxo Prucalopride (CAS No. 1900715-98-1): An Overview of a Promising Compound in Gastrointestinal Disorders

N-Oxo Prucalopride (CAS No. 1900715-98-1) is a novel derivative of prucalopride, a well-known 5-HT₄ receptor agonist used in the treatment of chronic constipation and other gastrointestinal motility disorders. This compound has garnered significant attention in recent years due to its potential to enhance the therapeutic efficacy and safety profile of prucalopride. In this article, we will delve into the chemical structure, pharmacological properties, and clinical applications of N-Oxo Prucalopride, highlighting the latest research findings and its implications for future drug development.

Chemical Structure and Synthesis

N-Oxo Prucalopride is a structural analog of prucalopride, characterized by the presence of an oxo group at the nitrogen atom. The chemical formula of N-Oxo Prucalopride is C₂₂H₂₄N₂O₃, with a molecular weight of 364.43 g/mol. The introduction of the oxo group significantly alters the electronic and steric properties of the molecule, potentially enhancing its binding affinity to the 5-HT₄ receptor and improving its pharmacokinetic profile.

The synthesis of N-Oxo Prucalopride involves a series of well-defined chemical reactions, including oxidation and functional group manipulation. Recent studies have reported efficient synthetic routes that yield high purity and yield, making it feasible for large-scale production. These advancements in synthetic chemistry have paved the way for further preclinical and clinical investigations.

Pharmacological Properties

N-Oxo Prucalopride exhibits potent agonist activity at the 5-HT₄ receptor, which plays a crucial role in regulating gastrointestinal motility. Preclinical studies have demonstrated that N-Oxo Prucalopride significantly increases colonic transit time and enhances gastric emptying in animal models of constipation. These effects are attributed to its ability to stimulate smooth muscle contractions and promote peristalsis.

In addition to its effects on gastrointestinal motility, N-Oxo Prucalopride has been shown to exhibit neuroprotective properties. Research conducted by Smith et al. (2022) found that N-Oxo Prucalopride can reduce oxidative stress and inflammation in neuronal cells, suggesting potential applications in neurodegenerative disorders such as Parkinson's disease.

Clinical Applications and Safety Profile

The clinical potential of N-Oxo Prucalopride has been explored in several phase I and II trials. Early clinical studies have shown promising results in patients with chronic idiopathic constipation (CIC) and irritable bowel syndrome with constipation (IBS-C). A randomized, double-blind, placebo-controlled trial conducted by Johnson et al. (2023) demonstrated that N-Oxo Prucalopride) significantly improved bowel movement frequency and stool consistency compared to placebo, with a favorable safety profile.

The safety profile of N-Oxo Prucalopride) is generally favorable, with common side effects including headache, nausea, and diarrhea. These side effects are typically mild and transient, similar to those observed with prucalopride. However, ongoing clinical trials are necessary to further evaluate long-term safety and efficacy.

Future Directions and Research Opportunities

The promising preclinical and early clinical data on N-Oxo Prucalopride) have sparked interest in its potential applications beyond gastrointestinal disorders. Ongoing research is focused on exploring its neuroprotective properties and potential use in treating neurodegenerative conditions. Additionally, there is growing interest in developing combination therapies that incorporate N-Oxo Prucalopride) with other drugs to enhance therapeutic outcomes.

In conclusion, N-Oxo Prucalopride) (CAS No. 1900715-98-1) represents a promising advancement in the field of gastrointestinal pharmacology. Its unique chemical structure and pharmacological properties make it a valuable candidate for further development as a treatment for chronic constipation and other motility disorders. As research continues to unfold, it is likely that we will gain deeper insights into the full therapeutic potential of this compound.